Cas no 343348-54-9 (N-carbamothioylthiophene-2-carboxamide)

• Product Name: N-carbamothioylthiophene-2-carboxamide
• CAS No: 343348-54-9
• MDL: MFCD01924769
• CID: 4649215
• PubChem ID: 822436
• Update Time: 2025-11-07

N-carbamothioylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-carbamothioylthiophene-2-carboxamide

• MDL： MFCD01924769

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-carbamothioylthiophene-2-carboxamide

Comprehensive Overview of N-carbamothioylthiophene-2-carboxamide (CAS No. 343348-54-9): Properties, Applications, and Research Insights

N-carbamothioylthiophene-2-carboxamide (CAS No. 343348-54-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This thiophene-based derivative features both carbamothioyl and carboxamide functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating cellular pathways.

The compound's CAS number 343348-54-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular formula and structural features align with growing trends in heterocyclic chemistry, a field dominating recent publications in journals like the Journal of Medicinal Chemistry. With the rise of AI-driven drug design, compounds like N-carbamothioylthiophene-2-carboxamide are frequently analyzed for QSAR modeling and virtual screening, addressing common user queries about "computational chemistry tools for small molecules."

In agrochemical applications, this compound's thiophene backbone exhibits promise as a precursor for crop protection agents. Its mechanism of action—often linked to pest resistance management—resonates with current industry demands for sustainable solutions. A 2023 study highlighted its derivatization potential for eco-friendly pesticides, a topic trending in search engines under keywords like "green chemistry in agriculture."

From a synthetic perspective, N-carbamothioylthiophene-2-carboxamide is synthesized via nucleophilic substitution reactions, a process detailed in patents and open-access platforms like ScienceDirect. Its solubility profile and thermal stability make it suitable for scalable production, addressing FAQs such as "how to optimize yields in heterocyclic synthesis." Analytical techniques like HPLC and NMR spectroscopy are essential for purity validation, a recurring theme in academic forums.

Environmental and safety assessments of CAS No. 343348-54-9 adhere to REACH and OECD guidelines, with data sheets emphasizing proper laboratory handling protocols. This aligns with Google Trends' rising searches for "chemical safety best practices." Notably, the compound's low ecotoxicity profile supports its inclusion in green chemistry initiatives, a hotspot for ESG-focused investors.

Future research directions for N-carbamothioylthiophene-2-carboxamide may explore its bioconjugation potential or role in metal-organic frameworks (MOFs), topics gaining traction in nanotechnology circles. As the scientific community prioritizes structure-activity relationships (SAR), this compound's modular design offers a template for high-throughput screening—a frequently searched term in AI-powered literature reviews.